Desialylated human cad antigenic determinant

Description

Desialylated human Cad antigenic determinant is a carbohydrate structure found on red blood cells and other bodily fluids, characterized by the presence of a GalNAc residue . This antigen is part of the Cad blood group system, closely related to the Sda antigen . Individuals with the Cad phenotype exhibit strong agglutination of their red blood cells, reacting with GalNAc-specific lectins, which indicates the immunodominant sugar is GalNAc . The Cad antigen was initially identified in members of a family from Mauritius and was considered a hyper-reactive form of Sda, sometimes referred to as Sda++ .

The structure of the Cad antigen involves a type 3 O-linked carbohydrate chain, typically found on glycophorin A, with the sequence GalNAcβ1,4(Neu5Acα2,3)Galβ1,3(Neu5Acα2,6)GalNAc-Ser/Thr . This structure is a potent inhibitor of anti-Sda agglutination . In Cad-positive individuals, the glycolipid sialylparagloboside is modified with a β1,4-linked GalNAc, resulting in the structure GalNAcβ1,4(Neu5Acα2,3)Galβ1,4GlcNAcβ1,3Galβ1,4Glc-ceramide . The minimal structure shared by Sda/Cad-active structures is GalNAcβ1,4(Neu5Acα2,3)Galβ-R .

The Sid blood group system, defined by the presence or absence of the Sda antigen, shares a close relationship with the Cad antigen . The Sd(a) antigen is present in about 96% of people and is inherited as a dominant trait . The Cad phenotype is considered an exceptionally strong Sd(a) positive phenotype (Sd(a++)) . While antibodies against the Sd(a) antigen are naturally occurring and typically not clinically significant, transfusion reactions have been reported in rare cases involving Sd(a++) blood . Desialylated human Cad antigenic determinant has the molecular formula C22H38N2O16 .

• CAS No.: 110101-22-9
• Product Name: Desialylated human cad antigenic determinant
• Molecular Formula: C22H38N2O16
• Molecular Weight: 586.5 g/mol
• IUPAC Name: N-[(2S,3R,4R,5R,6R)-2-[(2R,3S,4R,5R)-5-acetamido-1,2-dihydroxy-6-oxo-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C22H38N2O16/c1-7(29)23-9(3-25)19(39-22-18(36)17(35)15(33)12(6-28)38-22)20(10(31)4-26)40-21-13(24-8(2)30)16(34)14(32)11(5-27)37-21/h3,9-22,26-28,31-36H,4-6H2,1-2H3,(H,23,29)(H,24,30)/t9-,10+,11+,12+,13+,14-,15-,16+,17-,18+,19+,20-,21-,22-/m0/s1
• Standard InChIKey: ASGUPKXCDOJNJC-IHQAUTJNSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(C=O)NC(=O)C)OC2C(C(C(C(O2)CO)O)O)O)CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(C=O)NC(=O)C)OC2C(C(C(C(O2)CO)O)O)O)CO)O)O
• Synonyms: desialylated human Cad antigenic determinant; DS-Cad; O-(2-acetamido-2-deoxygalactopyranosyl)(1-4)-O-galactopyranosyl(1-3)-2-acetamido-2-deoxygalactopyranose
• PubChem Compound: 3082546
• Last Modified: Feb 18 2024